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Compound of Interest

Compound Name: 4-(2-Aminoethyl)thiomorpholine

Cat. No.: B112743 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 4-(2-Aminoethyl)thiomorpholine (CAS: 53515-36-9). The

information herein is compiled to ensure the safety of researchers, scientists, and drug

development professionals in a laboratory setting.

Chemical Identifier:

Name: 4-(2-Aminoethyl)thiomorpholine

Synonyms: 2-Thiomorpholinoethanamine

CAS Number: 53515-36-9[1][2]

Hazard Identification and Classification
4-(2-Aminoethyl)thiomorpholine is a hazardous chemical that requires careful handling. The

primary hazards are summarized below.

GHS Hazard Statements:

H302: Harmful if swallowed[3]

H314: Causes severe skin burns and eye damage[4]

H315: Causes skin irritation[3]
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H317: May cause an allergic skin reaction[4]

H319: Causes serious eye irritation[3]

H335: May cause respiratory irritation[3]

Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapours/spray[5][6]

P280: Wear protective gloves/ protective clothing/ eye protection/ face protection[4][5][6]

P301+P330+P331: IF SWALLOWED: Rinse mouth. Do NOT induce vomiting[5]

P302+P352: IF ON SKIN: Wash with plenty of soap and water[7]

P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing[7]

[8][9]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing[4][7][9][10]

P310: Immediately call a POISON CENTER or doctor/physician[4]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 4-(2-Aminoethyl)thiomorpholine is

provided in the table below for easy reference.
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Property Value

Molecular Formula C6H14N2S[2]

Molecular Weight 146.3 g/mol [2]

Appearance White to light yellow crystalline powder[11]

Boiling Point 243°C at 760 mmHg[12]

Flash Point 100.8°C[12]

Melting Point 89 - 93 °C[11]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to minimize exposure when handling 4-(2-
Aminoethyl)thiomorpholine.

PPE Category Specification

Eye and Face Protection

Chemical splash goggles meeting ANSI Z.87.1

standards are required. A face shield should be

worn over safety glasses, especially when there

is a risk of splashing.[13]

Hand Protection

Chemical-resistant gloves (e.g., nitrile,

neoprene) are mandatory. Inspect gloves for

integrity before each use.[12]

Skin and Body Protection

A lab coat, fully buttoned, is required. For larger

quantities or in case of a spill, an impervious suit

may be necessary.[13] Wear closed-toe shoes.

Respiratory Protection

All handling of this compound must be

conducted in a certified chemical fume hood.[12]

If there is a risk of overexposure, an approved

respirator should be worn.[5]

Experimental Protocols
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The following protocols provide step-by-step guidance for handling, spill cleanup, and disposal.

Handling and Storage Protocol
Preparation: Designate a specific area within a certified chemical fume hood for handling this

compound. Ensure the work surface is clean before and after use. Have a spill kit readily

accessible.[13]

Weighing and Transfer:

If weighing a solid, use a tared container inside the fume hood to prevent contamination of

the balance.

If it is a liquid, transfer it using a calibrated pipette or syringe.

During Reaction:

Be aware of potential exothermic reactions and use an ice bath for cooling as needed.

Avoid incompatibilities: Keep away from strong oxidizing agents, acids, acid anhydrides,

and acid chlorides.[8][12]

Storage: Store in a cool, dry, and well-ventilated area in a tightly closed container.[4] Store

locked up.[6][8]

Hygiene: Wash hands thoroughly after handling.[12] Do not eat, drink, or smoke in the

laboratory.[6][8]

Spill Cleanup Protocol
Immediate Actions: Evacuate the area and ensure adequate ventilation.[4] Remove all

sources of ignition.[6]

Personal Protection: Wear the appropriate PPE as outlined in Section 3, including respiratory

protection.[4]

Containment and Cleanup:
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For liquid spills, cover with an inert absorbent material such as sand or vermiculite.[12]

For solid spills, carefully sweep up the material to avoid generating dust.[4]

Collect the absorbed or swept material and place it into a dedicated, labeled hazardous

waste container.[4][6][12]

Decontamination: Decontaminate the spill area with a suitable solvent, followed by washing

with soap and water.

Reporting: Report the spill to the appropriate safety personnel.

Waste Disposal Plan
Waste Segregation: All waste contaminated with 4-(2-Aminoethyl)thiomorpholine,

including gloves, pipette tips, and paper towels, must be collected in a dedicated, labeled

hazardous waste container.[13]

Liquid Waste: Collect all liquid waste containing this compound in a sealed, properly labeled

container. Do not mix with other waste streams unless compatibility is confirmed.[13]

Disposal: Dispose of all waste through a licensed professional waste disposal service in

accordance with local, state, and federal regulations.[4] Do not allow the material to enter

drains or water courses.[12]

First Aid Measures
Immediate medical attention is required for any exposure.

If Inhaled: Remove to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical attention.[12]

In Case of Skin Contact: Immediately flush skin with copious amounts of water for at least 15

minutes while removing contaminated clothing and shoes. Seek immediate medical

attention.[12]

In Case of Eye Contact: Immediately flush eyes with copious amounts of water for at least 15

minutes, separating the eyelids with fingers. Seek immediate medical attention.[12]
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If Swallowed: Wash out mouth with copious amounts of water for at least 15 minutes. Do not

induce vomiting. Seek immediate medical attention.[12]

Handling Workflow Diagram
The following diagram illustrates the standard workflow for handling 4-(2-
Aminoethyl)thiomorpholine in a laboratory setting.
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Workflow for Handling 4-(2-Aminoethyl)thiomorpholine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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